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Compound of Interest

Compound Name: 2-Phenoxyaniline

Cat. No.: B124666 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of 2-Phenoxyaniline. This document provides immediate safety

information, detailed disposal procedures, and regulatory context to ensure the safe handling

and management of this chemical within a laboratory setting.

Immediate Safety and Hazard Information
2-Phenoxyaniline is a chemical that requires careful handling due to its potential health

hazards. It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1] It is also

known to cause skin and serious eye irritation, and may cause respiratory irritation.[1]

Before handling 2-Phenoxyaniline, it is crucial to be familiar with its specific safety data. The

following table summarizes key quantitative and qualitative safety information.
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Property Value Source

Appearance Brown Solid [1]

Molecular Formula C12H11NO [1]

Molecular Weight 185.22 g/mol

Melting Point 46 - 50 °C / 114.8 - 122 °F [1]

Boiling Point 170 °C / 338 °F at 18 mmHg

Flash Point 113 °C / 235.4 °F (closed cup) [1]

Signal Word Warning

Hazard Statements

H302+H312+H332 (Harmful if

swallowed, in contact with skin

or if inhaled), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

Storage Class 11 - Combustible Solids

Personal Protective Equipment (PPE)
When handling 2-Phenoxyaniline, appropriate personal protective equipment must be worn.

This includes:

Eye Protection: Eyeshields or safety glasses with side shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the solid form where dust may be generated.

Skin and Body Protection: A lab coat should be worn to prevent skin contact.[2]

Step-by-Step Disposal Protocol
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The proper disposal of 2-Phenoxyaniline is critical to ensure the safety of laboratory personnel

and to prevent environmental contamination. The primary recommendation from safety data

sheets is to dispose of the chemical and its container at an approved waste disposal plant.[3][4]

1. Waste Identification and Segregation:

Solid Waste: Collect all solid 2-Phenoxyaniline waste, including residues and contaminated

materials (e.g., weighing papers, disposable spatulas), in a dedicated and clearly labeled

hazardous waste container.

Liquid Waste: If 2-Phenoxyaniline is in a solution, collect it in a separate, compatible, and

clearly labeled hazardous waste container for liquid chemical waste. Do not mix with other

waste streams unless compatibility has been confirmed.

Contaminated Labware:

Disposable: Any disposable labware (e.g., pipette tips, gloves) that has come into contact

with 2-Phenoxyaniline should be considered hazardous waste and placed in the

designated solid hazardous waste container.[2]

Reusable: Reusable glassware must be decontaminated. This should be done by triple

rinsing with a suitable solvent. The rinsate must be collected as hazardous liquid waste.[5]

After decontamination, the glassware can be washed and reused.

2. Container Labeling and Storage:

All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "2-Phenoxyaniline".[5]

Ensure the container is in good condition, compatible with the chemical, and kept tightly

sealed when not in use.

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area, away from incompatible materials such as strong oxidizing agents.[1]

3. Spill Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b124666?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA16048&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17495&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b124666?utm_src=pdf-body
https://www.benchchem.com/product/b124666?utm_src=pdf-body
https://www.benchchem.com/product/b124666?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_5_Bromo_2_4_tert_butyl_phenoxy_aniline_A_Step_by_Step_Guide.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b124666?utm_src=pdf-body
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.fishersci.com/store/msds?partNumber=AC373165000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill, evacuate non-essential personnel from the area and ensure adequate

ventilation.

Wearing appropriate PPE, contain the spill.

For solid spills, carefully sweep up the material to avoid generating dust and place it in the

hazardous waste container.

Clean the spill area with a suitable solvent, and collect all cleaning materials and rinsate as

hazardous waste.[2]

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

company.[6][7]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[8][9] In the United States, the Resource Conservation and Recovery Act (RCRA) provides

the framework for hazardous waste management.[8][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Phenoxyaniline waste.
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Caption: 2-Phenoxyaniline Disposal Workflow.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Phenoxyaniline, minimizing risks to themselves, their colleagues, and the

environment. Always consult your institution's specific safety and waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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